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Compound of Interest

Compound Name: 2-Chloro-5-fluorobenzothiazole

Cat. No.: B142524

Technical Guide: 2-Chloro-5-fluorobenzothiazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the chemical properties, safety information,
and handling procedures for 2-Chloro-5-fluorobenzothiazole (CAS No. 154327-27-2). The
information is compiled for professionals in research and drug development. This document
summarizes available quantitative data, outlines general experimental protocols for handling,
and includes a visual workflow for safe laboratory practices. It is important to note that while
comprehensive safety classifications are available, specific quantitative toxicological and
physical hazard data are limited in publicly accessible resources.

Chemical Identification and Properties

2-Chloro-5-fluorobenzothiazole is a halogenated heterocyclic compound.[1] Its structure
incorporates a benzothiazole core with chloro and fluoro substitutions, making it a potential
building block in medicinal and materials chemistry.

Table 1: Chemical Identification
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Identifier Value

CAS Number 154327-27-2

Molecular Formula C7HsCIFENS

Molecular Weight 187.62 g/mol

IUPAC Name 2-chloro-5-fluoro-1,3-benzothiazole

2-Chloro-5-fluorobenzol[d]thiazole, 2-chloro-5-
Synonyms .
fluoro-benzothiazole

InChl Key IHMBREJYLPBYSM-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value Source
Physical Form Solid CymitQuimica
Purity 98% CymitQuimica
Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Vapor Pressure Data not available N/A

Density Data not available N/A

Safety and Hazard Information

2-Chloro-5-fluorobenzothiazole is classified as a hazardous substance. The following hazard
and precautionary statements are based on the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS).

Table 3: GHS Hazard Classification
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Code Hazard Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Table 4: GHS Precautionary Statements
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Code Precautionary Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON
P301+P312 ]

CENTER/doctor if you feel unwell.
P302+P352 IF ON SKIN: Wash with plenty of water.

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.

Dispose of contents/container in accordance
P501

with local regulations.

Note: The full list of precautionary statements is extrapolated from the identified hazards.

Always refer to the specific Safety Data Sheet (SDS) from your supplier for complete

information.

Experimental Protocols

Detailed experimental protocols for 2-Chloro-5-fluorobenzothiazole are not readily available

in the public domain. However, based on its physical form as a solid and its hazard

classifications, the following general laboratory procedures for handling similar hazardous
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aromatic compounds should be followed. These protocols are adapted from methodologies for
synthesizing and handling related benzothiazole derivatives.

3.1. General Handling and Dispensing

e Preparation: All manipulations should be conducted within a certified chemical fume hood to
avoid inhalation of dust particles. The work area should be decontaminated before and after
use.

e Personal Protective Equipment (PPE): Wear a standard laboratory coat, nitrile gloves (or
other chemically resistant gloves), and safety glasses with side shields or chemical splash

goggles.
» Dispensing:
o Use a spatula or powder funnel to transfer the solid material. Avoid creating dust clouds.

o For weighing, tare a sealed container, add the solid, and re-seal before removing from the
balance.

o If making a solution, add the solid to the solvent slowly while stirring in a closed or partially
covered vessel.

3.2. Synthetic Reaction Procedures (General Example)

The synthesis of derivatives from related benzothiazoles often involves reactions in organic
solvents.

o Reaction Setup: Assemble glassware in a fume hood. If the reaction is air or moisture
sensitive, use oven-dried glassware and conduct the reaction under an inert atmosphere
(e.g., nitrogen or argon).

» Reagent Addition: Add 2-Chloro-5-fluorobenzothiazole to the reaction vessel, followed by
the solvent and other reactants. For exothermic reactions, consider cooling the vessel in an
ice bath before adding subsequent reagents.
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» Monitoring: Monitor the reaction progress using appropriate analytical techniques such as
Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Work-up and Purification: Upon completion, quench the reaction appropriately. Isolate the
product through extraction, precipitation, or other standard methods. Purify the crude product
using techniques like column chromatography or recrystallization.

3.3. Waste Disposal

» Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, paper
towels) in a designated, sealed, and clearly labeled hazardous waste container.

 Liquid Waste: Collect all liquid waste containing 2-Chloro-5-fluorobenzothiazole in a
labeled, sealed container for halogenated organic waste.

o Disposal: All waste must be disposed of through an approved hazardous waste management
service, following all local and institutional regulations.

Visual Workflows

The following diagrams illustrate key logical and safety workflows for handling 2-Chloro-5-
fluorobenzothiazole.

Click to download full resolution via product page

Caption: Safe Handling Workflow for 2-Chloro-5-fluorobenzothiazole.
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Exposure Response Protocol

Exposure Event

Routeg’of Exposure

Skin Contact Eye Contact Inhalation Ingestion
(H315) (H319) (H335) (H302)

First Aid Actions

Rinse mouth.

Move to fresh air.
Keep comfortable for breathing.

Rinse cautiously with water for 15 mins.
Remove contact lenses if possible.

Remove contaminated clothing.

Call Poison Center.

Wash with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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